Cas no 105770-00-1 (2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate)

2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate structure
105770-00-1 structure
Product Name:2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
CAS No:105770-00-1
MF:C8H8O3S2
MW:216.277319908142
CID:141867
PubChem ID:3064788
Update Time:2025-04-19

2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
    • O-ethyl furan-2-carbonylsulfanylmethanethioate
    • DTXSID90147317
    • 2-Furancarbothioic acid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
    • 105770-00-1
    • Carbonic acid, dithio-, anhydrosulfide with thio-2-furoic acid, O-ethyl ester
    • Inchi: 1S/C8H8O3S2/c1-2-10-8(12)13-7(9)6-4-3-5-11-6/h3-5H,2H2,1H3
    • InChI Key: MGEZTQPUDXHPFB-UHFFFAOYSA-N
    • SMILES: S(C(OCC)=S)C(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 215.99154
  • Monoisotopic Mass: 215.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • Density: 1.334
  • Boiling Point: 297.6°C at 760 mmHg
  • Flash Point: 133.8°C
  • Refractive Index: 1.592
  • PSA: 39.44
  • LogP: 2.47440
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd